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Compound of Interest

Compound Name:
Neopentyl 4-

bromobenzenesulfonate

Cat. No.: B173541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the solubility characteristics of Neopentyl 4-
bromobenzenesulfonate in common organic solvents. Due to the limited availability of precise

quantitative solubility data in publicly accessible literature, this document focuses on qualitative

solubility assessments derived from experimental procedures for its synthesis and purification.

Additionally, a comprehensive experimental protocol for its synthesis is provided, along with a

workflow diagram to visually represent the process.

Core Compound Properties
Neopentyl 4-bromobenzenesulfonate is an organic compound with the following key

identifiers:

IUPAC Name: 2,2-dimethylpropyl 4-bromobenzenesulfonate[1]

Molecular Formula: C₁₁H₁₅BrO₃S[1]

Molecular Weight: 307.21 g/mol [1][2]

CAS Number: 14248-15-8[1][2]

Solubility Profile
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Quantitative solubility data for Neopentyl 4-bromobenzenesulfonate is not readily available in

scientific literature. However, a qualitative understanding of its solubility can be inferred from

the solvents used in its synthesis and purification processes. The compound's structure,

featuring a polar sulfonate ester group and a nonpolar neopentyl and bromophenyl group,

suggests it will be soluble in a range of organic solvents.

The following table summarizes the qualitative solubility based on documented laboratory

procedures.
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Solvent
Classification

Solvent Solubility
Rationale from
Experimental Use

Polar Aprotic Pyridine Soluble

Used as a solvent in

the synthesis reaction.

[2]

Ethyl Acetate Soluble
Used as the extraction

solvent.[2]

Dichloromethane

(CH₂Cl₂)
Soluble

Used as a component

of the mobile phase in

flash column

chromatography for

purification.[2]

Nonpolar Hexanes
Sparingly Soluble /

Insoluble

Used as a component

of the mobile phase in

flash column

chromatography,

suggesting lower

solubility to allow for

separation on silica

gel.[2]

Aqueous
Saturated Aqueous

Sodium Bicarbonate
Insoluble

Used as a quenching

and washing agent,

indicating the

compound is not

soluble in aqueous

basic solutions.[2]

0.05 N Aqueous

Hydrochloric Acid
Insoluble

Used as a washing

agent, indicating the

compound is not

soluble in aqueous

acidic solutions.[2]

Brine (Saturated

Aqueous NaCl)

Insoluble Used as a washing

agent, indicating

insolubility in high
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ionic strength

aqueous solutions.[2]

Experimental Protocol: Synthesis of Neopentyl 4-
bromobenzenesulfonate
The following protocol for the synthesis of Neopentyl 4-bromobenzenesulfonate is based on

a procedure detailed in patent literature.[2]

Materials:

4-bromobenzenesulfonyl chloride (2.20 g, 8.61 mmol)

Neopentyl alcohol (1.39 mL, 12.91 mmol)

Pyridine (30 mL)

Saturated aqueous sodium bicarbonate

0.05 N aqueous hydrochloric acid

Brine

Ethyl acetate

Sodium sulfate

Silica gel for flash chromatography

Dichloromethane (CH₂Cl₂)

Hexanes

Procedure:

To a round bottom flask, add 4-bromobenzenesulfonyl chloride (2.20 g, 8.61 mmol) and

pyridine (30 mL).
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With stirring at ambient temperature, add neopentyl alcohol (1.39 mL, 12.91 mmol).

Stir the reaction mixture overnight at ambient temperature.

Quench the reaction by adding saturated aqueous sodium bicarbonate.

Extract the product with ethyl acetate.

Combine the organic extracts and wash sequentially with saturated aqueous sodium

bicarbonate, 0.05 N aqueous hydrochloric acid, and brine.

Dry the organic layer over sodium sulfate.

Concentrate the solution in vacuo to obtain the crude product.

Purify the resulting material using flash column chromatography on silica gel, eluting with a

gradient of 30% to 50% dichloromethane in hexanes.

This procedure yields 2.24 g (85%) of Neopentyl 4-bromobenzenesulfonate.[2]

Workflow and Process Visualization
The following diagram illustrates the key stages in the synthesis and purification of Neopentyl
4-bromobenzenesulfonate.

Reactants:
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Final Product:
Neopentyl 4-bromobenzenesulfonate
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Caption: Synthesis and purification workflow for Neopentyl 4-bromobenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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